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Compound of Interest

Compound Name:
p-Ethynylphenylalanine

hydrochloride

Cat. No.: B1653659 Get Quote

Technical Guide: p-Ethynylphenylalanine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of p-Ethynylphenylalanine hydrochloride. The information is intended to support

research and development activities involving this compound, particularly in the context of drug

discovery and neurochemical research.

Core Physical and Chemical Properties
p-Ethynylphenylalanine hydrochloride is the hydrochloride salt of p-Ethynylphenylalanine, a

synthetic amino acid derivative. It is recognized for its role as a potent inhibitor of tryptophan

hydroxylase.

Table 1: Physical and Chemical Properties of p-Ethynylphenylalanine Hydrochloride
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Property Value Source(s)

IUPAC Name

(2S)-2-amino-3-(4-

ethynylphenyl)propanoic acid

hydrochloride

Synonyms
4-Ethynyl-L-phenylalanine HCl,

pEPA

CAS Number 188640-63-3

Molecular Formula C₁₁H₁₂ClNO₂

Molecular Weight 225.67 g/mol

Appearance Off-white to light yellow solid

Purity ≥99% (commercially available)

Table 2: Solubility Data

Solvent Solubility Notes Source(s)

Water (H₂O) 12 mg/mL (53.17 mM)
Sonication is

recommended.

DMSO
99 mg/mL (438.69

mM)

Sonication is

recommended.

1M HCl
240 mg/mL (1268.41

mM)

Ultrasonic and adjust

pH to 1 with HCl.

1M NaOH
240 mg/mL (1268.41

mM)

Ultrasonic and adjust

pH to 11 with NaOH.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

3.3 mg/mL (14.62

mM)

Sonication is

recommended.

Table 3: Storage and Stability
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Form
Storage
Temperature

Stability Source(s)

Powder -20°C ≥ 3 years

In Solvent -80°C ≥ 1 year

Biological Activity and Mechanism of Action
p-Ethynylphenylalanine hydrochloride is a potent, selective, and reversible competitive

inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the biosynthesis of

serotonin (5-hydroxytryptamine, 5-HT).[1] By inhibiting TPH, it effectively reduces the levels of

serotonin and its metabolite, 5-hydroxyindole-3-acetic acid (5-HIAA), in the brain.[1]

In Vitro Activity: It competitively and reversibly inhibits TPH with a Kᵢ of 32.6 ± 6.2 µM versus

tryptophan.[1]

In Vivo Activity: Administration of 30 mg/kg of p-Ethynylphenylalanine to rats resulted in a 95

± 5% decrease in TPH activity in brain homogenates and an 85% decrease in serotonin and

5-HIAA levels 24 hours after injection.[1]

Selectivity: The compound shows little to no inhibitory activity against other aromatic amino

acid hydroxylases such as tyrosine hydroxylase, phenylalanine hydroxylase, and tyrosinase.

It is also a poor ligand for the serotonin transporter and various serotonin receptors.[1]

Signaling Pathway: Inhibition of Serotonin Biosynthesis
The following diagram illustrates the serotonin biosynthesis pathway and the point of inhibition

by p-Ethynylphenylalanine hydrochloride.
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Synthesis Workflow

Starting Materials:
- N-tert-butyloxycarbonyl-4-iodo-L-phenylalanine methyl ester

- Trimethylsilylacetylene

Heck Reaction
(Palladium Catalyst, Base)

Protected p-Ethynylphenylalanine Derivative

Deprotection Steps
(e.g., Acid Hydrolysis)

p-Ethynylphenylalanine

Formation of Hydrochloride Salt
(Treatment with HCl)

p-Ethynylphenylalanine Hydrochloride
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TPH Inhibition Assay Workflow

Prepare reaction mixture:
- TPH enzyme

- Tryptophan (substrate)
- Cofactors (e.g., pterin, ferrous iron)

Incubate with varying concentrations of
p-Ethynylphenylalanine Hydrochloride

Initiate enzymatic reaction

Stop reaction after a defined time

Quantify product formation
(e.g., 5-HTP or a reporter molecule)

Calculate IC₅₀ or Kᵢ value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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